Cas no 816449-66-8 (Methyl 2-fluoro-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-fluoro-3-(hydroxymethyl)benzoate
• CAS No: 816449-66-8
• MF: C₉H₉FO₃
• MW: 184.164366483688
• CID: 4743589
• PubChem ID: 58938197
• Update Time: 2026-02-25

Methyl 2-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• FCH2333983
• PC501632
• methyl 2-fluoro-3-(hydroxymethyl)benzoate
• 2-fluoro-3-hydroxymethyl-benzoic acid methylester
• DB-093782
• SCHEMBL2619294
• BSOHDTMYSJGDEN-UHFFFAOYSA-N
• AT21051
• MFCD23709598
• 816449-66-8
• Methyl 2-fluoro-3-(hydroxymethyl)benzoate

• Inchi： 1S/C9H9FO3/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-4,11H,5H2,1H3
• InChI Key： BSOHDTMYSJGDEN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=CC=1CO

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 307.8±37.0 °C(Predicted)
• pka: 13.95±0.10(Predicted)

Additional information on Methyl 2-fluoro-3-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 2-fluoro-3-(hydroxymethyl)benzoate (CAS No. 816449-66-8)

Methyl 2-fluoro-3-(hydroxymethyl)benzoate (CAS No. 816449-66-8) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and hydroxymethyl functional groups, is a versatile intermediate in organic synthesis. Its unique structure makes it valuable for developing bioactive molecules, particularly in the design of drug candidates and crop protection agents. Researchers are increasingly interested in this compound due to its potential role in addressing challenges like drug resistance and sustainable agriculture.

The growing demand for fluorinated compounds in modern chemistry has placed Methyl 2-fluoro-3-(hydroxymethyl)benzoate in the spotlight. Fluorination is a key strategy in medicinal chemistry, as it enhances the metabolic stability and binding affinity of molecules. This compound’s CAS No. 816449-66-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its applications extend to material science, where fluorinated aromatics are used in liquid crystals and organic electronics.

One of the trending topics in chemical research is the development of green synthesis methods. Methyl 2-fluoro-3-(hydroxymethyl)benzoate can be synthesized using catalytic fluorination techniques, which minimize waste and improve atom economy. This aligns with the global push for sustainable chemistry and environmentally friendly processes. Researchers are also exploring its potential in bioconjugation, a technique widely used in proteomics and diagnostic imaging.

In the pharmaceutical industry, Methyl 2-fluoro-3-(hydroxymethyl)benzoate is investigated for its role in kinase inhibitor development. Kinases are critical targets in cancer therapy, and fluorinated analogs often exhibit improved selectivity and pharmacokinetics. The compound’s hydroxymethyl group offers a handle for further derivatization, enabling the creation of prodrugs or biodegradable polymers. These features make it a valuable tool for precision medicine and personalized therapeutics.

Another area of interest is the compound’s potential in agrochemical innovation. With the rising need for pest-resistant crops and low-toxicity pesticides, fluorinated benzoates like Methyl 2-fluoro-3-(hydroxymethyl)benzoate are being studied for their herbicidal and fungicidal properties. The fluoro substituent enhances the compound’s ability to penetrate plant cell walls, improving its efficacy. This aligns with the sustainable farming movement, which emphasizes reduced chemical load and eco-friendly solutions.

From a commercial perspective, CAS No. 816449-66-8 is listed in catalogs of leading chemical suppliers, often under categories like building blocks or fine chemicals. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies specializing in custom synthesis frequently handle this compound, catering to the needs of pharmaceutical and biotech clients. The compound’s patent landscape is also a point of interest, as it may impact its use in proprietary formulations.

In conclusion, Methyl 2-fluoro-3-(hydroxymethyl)benzoate (CAS No. 816449-66-8) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its fluorinated aromatic core and hydroxymethyl functionality make it a valuable asset for researchers tackling global challenges in healthcare and sustainability. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation innovations.